Cas no 339024-51-0 (1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 339024-51-0
• MF: C₁₉H₁₃Cl₃N₂O₂
• MW: 407.677721738815
• CID: 5269665
• Update Time: 2025-07-10

1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-5-chloro-N-(3,5-dichlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-chloro-N-(3,5-dichlorophenyl)-1,6-dihydro-6-oxo-1-(phenylmethyl)-
• 1-benzyl-5-chloro-N-(3,5-dichlorophenyl)-6-oxopyridine-3-carboxamide
• Oprea1_226050

• Inchi： 1S/C19H13Cl3N2O2/c20-14-7-15(21)9-16(8-14)23-18(25)13-6-17(22)19(26)24(11-13)10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,23,25)
• InChI Key： OXVGXSFAEFILKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2C=C(C=C(C=2)Cl)Cl)=O)=CN(C1=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 604
• XLogP3: 4.5
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

Introduction to 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 339024-51-0)

1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 339024-51-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridinecarboxamides and is characterized by its unique structural features, including a benzyl group, a chloro substituent, and a dichlorophenyl moiety. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE involves several well-defined steps, typically starting from readily available starting materials. The benzyl and dichlorophenyl groups are introduced through selective substitution reactions, followed by the formation of the pyridine ring via cyclization. The final step involves the introduction of the carboxamide functionality through amidation reactions. This multi-step synthesis process ensures high purity and yield, making it suitable for further biological evaluation.

Recent studies have highlighted the potential of 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These results indicate that this compound could be a promising lead for the development of novel anticancer therapies.

The pharmacokinetic properties of 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE have also been studied in detail. Animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for further clinical development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's behavior in human subjects and pave the way for its eventual approval as a new drug.

In conclusion, 1-BENZYL-5-CHLORO-N-(3,5-DICHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 339024-51-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for these conditions.